Cas no 335078-11-0 (1H-Pyrazole-5-carboxamide, 3-ethyl-1-[2-(4-morpholinyl)ethyl]-4-nitro-)

1H-Pyrazole-5-carboxamide, 3-ethyl-1-[2-(4-morpholinyl)ethyl]-4-nitro- structure
335078-11-0 structure
Product name:1H-Pyrazole-5-carboxamide, 3-ethyl-1-[2-(4-morpholinyl)ethyl]-4-nitro-
CAS No:335078-11-0
MF:C12H19N5O4
MW:297.310362100601
CID:1457788
PubChem ID:22648215

1H-Pyrazole-5-carboxamide, 3-ethyl-1-[2-(4-morpholinyl)ethyl]-4-nitro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-5-carboxamide, 3-ethyl-1-[2-(4-morpholinyl)ethyl]-4-nitro-
    • 335078-11-0
    • 3-ethyl-1-[2-(4-morpholinyl)ethyl]-4-nitro-1H-pyrazole-5-carboxamide
    • DTXSID101160755
    • RBUBALGKIWGYKI-UHFFFAOYSA-N
    • SCHEMBL6357080
    • Inchi: InChI=1S/C12H19N5O4/c1-2-9-10(17(19)20)11(12(13)18)16(14-9)4-3-15-5-7-21-8-6-15/h2-8H2,1H3,(H2,13,18)
    • InChI Key: RBUBALGKIWGYKI-UHFFFAOYSA-N
    • SMILES: CCC1=NN(C(=C1[N+](=O)[O-])C(=O)N)CCN2CCOCC2

Computed Properties

  • Exact Mass: 297.14387
  • Monoisotopic Mass: 297.14370410g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 382
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 119Ų
  • XLogP3: -0.3

Experimental Properties

  • PSA: 116.52

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